N-(5-chloro-2-methoxyphenyl)-2-[(3-ethyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[(3-ethyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H20ClN3O3S2/c1-4-22-17(24)16-13(7-10(2)27-16)21-18(22)26-9-15(23)20-12-8-11(19)5-6-14(12)25-3/h5-6,8,10H,4,7,9H2,1-3H3,(H,20,23)
• InChI Key: FBPQOFIUSHPVAY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(CC(S2)C)N=C1SCC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C18H20ClN3O3S2
• Molecular Weight: 426.0 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-[(3-ethyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C18H20ClN3O3S2 and its molecular weight is 425.95. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A study explored the synthesis of new derivatives related to the thieno[3,2-d]pyrimidine scaffold, revealing that some compounds exhibited significant antitumor activity. These compounds were tested against human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma, showing potential as anticancer agents (Hafez & El-Gazzar, 2017).

Dual Inhibition Properties

Another study focused on the synthesis of thieno[2,3-d]pyrimidine derivatives as potential inhibitors for two key enzymes, thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are crucial for DNA synthesis and cell proliferation. This research indicated that specific compounds within this class could serve as potent dual inhibitors, offering therapeutic potential in cancer treatment (Gangjee et al., 2008).

Antimicrobial Activity

Compounds derived from similar chemical scaffolds have been synthesized and evaluated for their antimicrobial properties. These studies show that certain derivatives possess effective antibacterial and antifungal activities, suggesting their utility in combating microbial infections (Hossan et al., 2012).

Herbicide Metabolism

Research into the metabolism of related chloroacetamide herbicides has provided insights into how these compounds are processed in biological systems, such as human and rat liver microsomes. Understanding the metabolic pathways of these chemicals is essential for assessing their environmental impact and safety (Coleman et al., 2000).

Crystal Structure Analysis

The crystal structures of compounds containing the diamino-pyrimidinyl-sulfanyl acetamide moiety have been determined, providing valuable information on their molecular conformations and potential interactions with biological targets. Such structural insights are crucial for the rational design of new drugs and materials (Subasri et al., 2016).